Cas no 1260787-47-0 (6-Bromo-4-chloro-3-iodoquinoline)

• Product Name: 6-Bromo-4-chloro-3-iodoquinoline
• CAS No: 1260787-47-0
• MF: C₉H₄BrClIN
• MW: 368.39623260498
• MDL: MFCD15527298
• CID: 2125391
• PubChem ID: 53418609
• Update Time: 2025-08-05

6-Bromo-4-chloro-3-iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-3-iodoquinoline
• WWGORJUJIJKUIH-UHFFFAOYSA-N
• 6-bromo-4-chloro-3-iodo-quinoline
• CS-0443617
• 1260787-47-0
• A1-20663
• MFCD15527298
• AKOS027254426
• DA-13312
• P11802
• SB72721
• SCHEMBL359724
• AS-51056
• 6-Bromo-4-chloro-3-iodoquinoline

• MDL： MFCD15527298
• Inchi： 1S/C9H4BrClIN/c10-5-1-2-8-6(3-5)9(11)7(12)4-13-8/h1-4H
• InChI Key： WWGORJUJIJKUIH-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC(=CC2=C1Cl)Br

Computed Properties

• Exact Mass: 366.82604g/mol
• Monoisotopic Mass: 366.82604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 4.2

Additional information on 6-Bromo-4-chloro-3-iodoquinoline

Introduction to 6-Bromo-4-chloro-3-iodoquinoline (CAS No. 1260787-47-0)

6-Bromo-4-chloro-3-iodoquinoline (CAS No. 1260787-47-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline class, which is known for its diverse biological activities and potential therapeutic applications. The presence of bromine, chlorine, and iodine substituents on the quinoline ring imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and research compounds.

The chemical structure of 6-Bromo-4-chloro-3-iodoquinoline is characterized by a quinoline core with specific halogen substitutions. The bromine atom at the 6-position, chlorine at the 4-position, and iodine at the 3-position contribute to its distinct reactivity and stability. These halogen substituents can be selectively manipulated in synthetic pathways, allowing for the creation of a wide range of derivatives with tailored properties.

In recent years, there has been a growing interest in the development of novel antiviral and anticancer agents derived from quinoline scaffolds. 6-Bromo-4-chloro-3-iodoquinoline has shown promise in this regard due to its ability to serve as a building block for more complex molecules with enhanced biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent antiviral activity against a variety of viral pathogens, including influenza and hepatitis C viruses.

Beyond antiviral applications, 6-Bromo-4-chloro-3-iodoquinoline has also been explored for its potential as an anticancer agent. Research has indicated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique electronic and steric properties imparted by the halogen substituents, which can interact with specific cellular targets involved in cancer progression.

The synthesis of 6-Bromo-4-chloro-3-iodoquinoline typically involves multistep reactions starting from readily available quinoline precursors. Key steps include halogenation reactions to introduce the bromine, chlorine, and iodine substituents at the desired positions on the quinoline ring. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

In addition to its direct applications in drug development, 6-Bromo-4-chloro-3-iodoquinoline serves as an important intermediate in the synthesis of other valuable compounds. For example, it can be used as a starting material for the preparation of fluorescent probes and imaging agents, which are crucial for biomedical research and diagnostics. The ability to fine-tune the properties of these derivatives through strategic modifications makes them highly versatile tools in various scientific disciplines.

The physical and chemical properties of 6-Bromo-4-chloro-3-iodoquinoline have been extensively studied to understand its behavior in different environments. It is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. Solubility studies have shown that it exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions.

To further enhance its utility, researchers have developed various analytical methods to characterize and quantify 6-Bromo-4-chloro-3-iodoquinoline. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for this purpose. These methods provide detailed information about the purity and structural integrity of the compound, ensuring its suitability for downstream applications.

In conclusion, 6-Bromo-4-chloro-3-iodoquinoline (CAS No. 1260787-47-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for developing novel therapeutic agents and research materials. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.